Cas no 83728-92-1 (N-Ethylcytisine)

• Product Name: N-Ethylcytisine
• CAS No: 83728-92-1
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 2063222
• PubChem ID: 16637612
• Update Time: 2025-04-21

N-Ethylcytisine Chemical and Physical Properties

Names and Identifiers

• N-Ethylcytisine
• AKOS000276921
• DTXSID001127142
• 83728-92-1
• (1R,5S)-3-Ethyl-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
• (-)-N-Ethylcytisine

• Inchi： 1S/C13H18N2O/c1-2-14-7-10-6-11(9-14)12-4-3-5-13(16)15(12)8-10/h3-5,10-11H,2,6-9H2,1H3/t10-,11+/m0/s1
• InChI Key： KBLPVTVCSMTFDG-WDEREUQCSA-N
• SMILES： O=C1C=CC=C2[C@H]3CN(CC)C[C@@H](CN21)C3

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Platycelyphium voense